Cas no 744243-47-8 ({[(2-bromophenyl)sulfonyl]amino}acetic acid)

• Product Name: {[(2-bromophenyl)sulfonyl]amino}acetic acid
• CAS No: 744243-47-8
• MF: C₈H₈BrNO₄S
• MW: 294.122420310974
• CID: 3106970
• PubChem ID: 2098022
• Update Time: 2025-10-23

{[(2-bromophenyl)sulfonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[(2-bromophenyl)sulfonyl]amino}acetic acid
• SR-01000051309-1
• 2-(2-bromobenzenesulfonamido)acetic acid
• AB01326884-02
• 744243-47-8
• EN300-09320
• Z45658635
• 2-[(2-bromophenyl)sulfonylamino]acetic Acid
• 2-(2-bromobenzenesulfonamido)aceticacid
• AKOS008942859
• SR-01000051309
• NCGC00334964-01
• 2-[(2-bromobenzene)sulfonamido]acetic acid

• Inchi： 1S/C8H8BrNO4S/c9-6-3-1-2-4-7(6)15(13,14)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• InChI Key： PLWNABPXQRTJBF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 292.93574Da
• Monoisotopic Mass: 292.93574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on {[(2-bromophenyl)sulfonyl]amino}acetic acid

Comprehensive Analysis of {[(2-bromophenyl)sulfonyl]amino}acetic acid (CAS No. 744243-47-8)

{[(2-bromophenyl)sulfonyl]amino}acetic acid (CAS No. 744243-47-8) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its 2-bromophenyl moiety and sulfonylaminoacetic acid functional group, has garnered attention for its unique chemical properties and applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly in the development of enzyme inhibitors and biologically active molecules.

The molecular structure of {[(2-bromophenyl)sulfonyl]amino}acetic acid features a bromine atom at the ortho position of the phenyl ring, which enhances its reactivity in cross-coupling reactions. This attribute makes it valuable for palladium-catalyzed reactions, a hot topic in modern organic synthesis. Recent studies highlight its utility in creating heterocyclic compounds, which are crucial for designing new antimicrobial agents and anti-inflammatory drugs.

In the context of green chemistry, 744243-47-8 has been investigated for its potential in sustainable synthesis routes. With growing interest in eco-friendly pharmaceuticals, this compound's compatibility with microwave-assisted reactions and solvent-free conditions aligns with current industry trends. Its low toxicity profile compared to traditional sulfonamides further boosts its appeal for bioconjugation applications.

The analytical characterization of {[(2-bromophenyl)sulfonyl]amino}acetic acid typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity, which is critical for high-throughput screening in drug development. The bromine atom's distinct isotopic pattern also facilitates its detection in metabolite identification studies.

From a commercial availability perspective, CAS 744243-47-8 is supplied by specialty chemical manufacturers with >98% purity. Its storage requires protection from moisture due to the hydrolytic sensitivity of the sulfonamide bond. Proper handling under nitrogen atmosphere ensures stability during long-term storage, a common concern among researchers purchasing research-grade chemicals.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging, leveraging the bromine atom for post-synthetic modifications. This aligns with the booming field of theranostics, where scientists search for multifunctional compounds. The compound's structure-activity relationship (SAR) studies are particularly valuable for designing targeted therapies against resistant pathogens.

In computational chemistry, {[(2-bromophenyl)sulfonyl]amino}acetic acid serves as a model compound for studying molecular docking with various biological targets. Its electron-withdrawing properties influence protein-ligand interactions, making it relevant for virtual screening platforms. These applications address the pharmaceutical industry's need for cost-effective drug discovery methods.

Quality control protocols for 744243-47-8 emphasize HPLC purity analysis and residual solvent testing, meeting ICH guidelines. Such rigorous standards respond to growing regulatory demands for research chemicals used in preclinical studies. The compound's certificate of analysis typically includes data on heavy metal content and water content.

Future research directions may explore its co-crystal formation with API molecules to modify physicochemical properties—a trending approach in pharmaceutical formulation. The compound's hydrogen bonding capacity makes it suitable for such crystal engineering applications, addressing current challenges in drug solubility enhancement.